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Compound of Interest

Compound Name: 4-Hydroxyestrone-13C6

Cat. No.: B15143777

This technical guide provides a detailed analysis of the molecular weight of 4-Hydroxyestrone-
13C6, a stable isotope-labeled version of the endogenous estrogen metabolite, 4-
Hydroxyestrone. This information is critical for researchers and scientists in drug development
and metabolic studies who utilize isotope dilution mass spectrometry for quantitative analysis.

Molecular Composition and Isotopic Labeling

4-Hydroxyestrone has a molecular formula of C1sH2203.[1][2] The isotopically labeled variant,
4-Hydroxyestrone-13C6, is synthesized to incorporate six Carbon-13 (33C) atoms in place of
the naturally more abundant Carbon-12 (12C) atoms. This specific labeling provides a distinct
mass shift, allowing it to be used as an internal standard in analytical assays.

The calculation of the molecular weight of 4-Hydroxyestrone-13C6 requires the use of the
precise atomic mass of the 13C isotope. Carbon-13 is a stable, non-radioactive isotope of
carbon containing six protons and seven neutrons.[3] Its atomic mass is approximately
13.003354835 atomic mass units (amu).[3][4]

Calculation of Molecular Weight

The molecular weight of 4-Hydroxyestrone-13C6 is determined by summing the masses of its
constituent atoms, accounting for the six 13C isotopes. The mass of the unlabeled 4-
Hydroxyestrone is approximately 286.37 g/mol .[5] The monoisotopic mass of 4-
Hydroxyestrone is 286.15689457 Da.[6]
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The introduction of six 13C atoms in place of six *2C atoms results in a predictable mass
increase. The mass difference between a single 13C atom and a 12C atom is approximately
1.003355 amu. Therefore, for 4-Hydroxyestrone-13C6, the total mass increase is six times
this value.

The monoisotopic mass of 4-Hydroxyestrone-13C6 is calculated as follows:
e Monoisotopic Mass of 4-Hydroxyestrone (C1sH2203): 286.15689457 Da[6]

e Mass Increase from Six 13C Atoms: 6 x (Mass of 13C - Mass of 12C) = 6 x (13.003355 -
12.000000) = 6.02013 Da

» Monoisotopic Mass of 4-Hydroxyestrone-13C6: 286.15689457 Da + 6.02013 Da =
292.17702457 Da

Data Presentation

Average Molecular Monoisotopic Mass

Compound Molecular Formula .
Weight ( g/mol ) (Da)
4-Hydroxyestrone C18H2203 286.37 286.156895
4-Hydroxyestrone-
13C6C12H2203 292.39 292.177025

13C6

Visualization of Isotopic Labeling

The following diagram illustrates the conceptual relationship between 4-Hydroxyestrone and its
13Cs isotopologue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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